Cas no 17900-53-7 (1H-Pyrrole, 2-methyl-1-[(4-methylphenyl)sulfonyl]-)

• Product Name: 1H-Pyrrole, 2-methyl-1-[(4-methylphenyl)sulfonyl]-
• CAS No: 17900-53-7
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• CID: 1366844
• PubChem ID: 839845
• Update Time: 2025-04-20

1H-Pyrrole, 2-methyl-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2-methyl-1-[(4-methylphenyl)sulfonyl]-
• CHEMBL1718655
• 17900-53-7
• SR-01000315998-1
• 2-methyl-1-(4-methylphenyl)sulfonylpyrrole
• HMS2778D04
• SR-01000315998
• 2-methyl-1-[(4-methylphenyl)sulfonyl]-1H-pyrrole
• DTXSID801332402
• SMR000473165
• MLS001143330
• Oprea1_491577
• Oprea1_206044
• SCHEMBL3834757

• Inchi： 1S/C12H13NO2S/c1-10-5-7-12(8-6-10)16(14,15)13-9-3-4-11(13)2/h3-9H,1-2H3
• InChI Key： RZQZEMIQAVHLLB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=CC=C1C)(=O)=O

Computed Properties

• Exact Mass: 235.06679
• Monoisotopic Mass: 235.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• PSA: 39.07